Cas no 3828-41-9 (2-Chloro-1,3-difluoro-5-nitrobenzene)

2-Chloro-1,3-difluoro-5-nitrobenzene is a halogenated nitrobenzene derivative with the molecular formula C₆H₂ClF₂NO₂. This compound is characterized by its unique substitution pattern, featuring chloro, fluoro, and nitro functional groups at positions 1, 2, 3, and 5 on the benzene ring. Its electron-deficient aromatic structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of multiple halogens enhances its reactivity in nucleophilic aromatic substitution reactions, while the nitro group facilitates further functionalization. The compound’s stability and well-defined reactivity profile contribute to its utility in precision chemical applications.
2-Chloro-1,3-difluoro-5-nitrobenzene structure
3828-41-9 structure
Product Name:2-Chloro-1,3-difluoro-5-nitrobenzene
CAS No:3828-41-9
MF:C6H2ClF2NO2
MW:193.535387516022
CID:84871
PubChem ID:15311689
Update Time:2025-06-08

2-Chloro-1,3-difluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1,3-difluoro-5-nitrobenzene
    • 2-CHLORO-1,3-DIFLUORO-5-NITRO-BENZENE
    • 4-CHLORO-3,5-DIFLUORO NITROBENZENE
    • 2-Chlor-1,3-difluor-5-nitro-benzol
    • DTXSID40571269
    • 2-chloranyl-1,3-bis(fluoranyl)-5-nitro-benzene
    • CS-0451952
    • A824091
    • 4-chloro-3,5-difluoronitrobenzene
    • FT-0659547
    • BS-28236
    • SCHEMBL8643676
    • AKOS006329383
    • 3828-41-9
    • 4-Chloro-3,5-difluoronitrobenzen
    • MDL： MFCD09833603
    • Inchi： 1S/C6H2ClF2NO2/c7-6-4(8)1-3(10(11)12)2-5(6)9/h1-2H
    • InChI Key： QWJLYOSFSRRDLO-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=C(C=C1F)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 192.97400
  • Monoisotopic Mass: 192.9742123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.591
  • Melting Point: 41-42 ºC
  • Boiling Point: 239 ºC
  • Flash Point: 99 ºC
  • Refractive Index: 1.531
  • PSA: 45.82000
  • LogP: 3.04960

2-Chloro-1,3-difluoro-5-nitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Chloro-1,3-difluoro-5-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087389-10g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 95%
10g
 $558.60 2023-09-02
Apollo Scientific
PC902872-1g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 97%
1g
 £150.00 2025-02-22
Apollo Scientific
PC902872-5g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 97%
5g
 £445.00 2025-02-22
A2B Chem LLC
AF82687-1g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 98%
1g
 $142.00 2024-04-20
A2B Chem LLC
AF82687-5g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 98%
5g
 $402.00 2024-04-20
A2B Chem LLC
AF82687-10g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 98%
10g
 $662.00 2024-04-20
Ambeed
A490591-5g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 97%
5g
 $526.0 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1522619-1g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 98%
1g
 ￥1793.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1522619-5g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 98%
5g
 ￥5701.00 2024-05-16
Crysdot LLC
CD12076856-5g
2-Chloro-1,3-difluoro-5-nitrobenzene
 3828-41-9 95+%
5g
 $339 2024-07-24

2-Chloro-1,3-difluoro-5-nitrobenzene Production Method

2-Chloro-1,3-difluoro-5-nitrobenzene Related Literature

3828-41-9 (2-Chloro-1,3-difluoro-5-nitrobenzene) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.